Cas no 63611-47-2 (1-chloro-3-(propan-2-yloxy)propan-2-one)

• Product Name: 1-chloro-3-(propan-2-yloxy)propan-2-one
• CAS No: 63611-47-2
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD26055199
• CID: 2791218
• PubChem ID: 13806299
• Update Time: 2025-06-15

1-chloro-3-(propan-2-yloxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(propan-2-yloxy)propan-2-one
• DTXSID20550057
• 2-Propanone, 1-chloro-3-(1-methylethoxy)-
• 1-CHLORO-3-ISOPROPOXYPROPAN-2-ONE
• 1-Chloro-3-[(propan-2-yl)oxy]propan-2-one
• EN300-1984108
• 63611-47-2

• MDL： MFCD26055199
• Inchi： 1S/C6H11ClO2/c1-5(2)9-4-6(8)3-7/h5H,3-4H2,1-2H3
• InChI Key： KZHXZSDWLIUHIP-UHFFFAOYSA-N
• SMILES： ClCC(COC(C)C)=O

Computed Properties

• Exact Mass: 150.0447573Da
• Monoisotopic Mass: 150.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-chloro-3-(propan-2-yloxy)propan-2-one

Introduction to 1-chloro-3-(propan-2-yloxy)propan-2-one (CAS No. 63611-47-2) in Modern Chemical Research

The compound 1-chloro-3-(propan-2-yloxy)propan-2-one, identified by its CAS number 63611-47-2, represents a significant molecule in the realm of organic synthesis and pharmaceutical chemistry. Its unique structural features—comprising a chlorinated ketone moiety linked to an ether group—make it a versatile intermediate in the development of various bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging applications, particularly in medicinal chemistry and agrochemical research.

At the core of understanding 1-chloro-3-(propan-2-yloxy)propan-2-one lies its molecular architecture. The presence of a chloro substituent on the propanone backbone enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex scaffolds. Concurrently, the propan-2-yloxy group introduces a hydroxyl-bearing alkyl chain, which can participate in hydrogen bonding or serve as a pivot for further functionalization. Such structural attributes have positioned this compound as a valuable building block in synthetic strategies.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules featuring ether functionalities due to their role in enhancing solubility and metabolic stability. The 1-chloro-3-(propan-2-yloxy)propan-2-one structure aligns well with this trend, offering chemists a platform to explore novel drug candidates. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the chloro and ether groups can be strategically positioned to interact with biological targets.

The synthesis of 1-chloro-3-(propan-2-yloxy)propan-2-one typically involves multi-step reactions starting from readily available precursors such as acetone or chloropropane derivatives. Advanced techniques like organometallic catalysis have been employed to achieve high regioselectivity, ensuring the desired substitution pattern. Recent advancements in flow chemistry have further optimized these processes, reducing reaction times and improving yields—a development that aligns with the growing emphasis on sustainable manufacturing practices.

One of the most compelling aspects of 1-chloro-3-(propan-2-yloxy)propan-2-one is its utility in constructing heterocyclic compounds. By serving as a precursor for cyclization reactions, it enables the formation of nitrogen-containing rings that are prevalent in many bioactive natural products and synthetic drugs. Researchers have leveraged this capability to develop novel scaffolds with potential antimicrobial and anti-inflammatory properties. The versatility of this compound underscores its importance as a tool in medicinal chemistry research.

Moreover, the agrochemical sector has not overlooked the potential of 1-chloro-3-(propan-2-yloxy)propan-2-one. Its structural motifs are reminiscent of key components found in herbicides and fungicides, prompting investigations into its derivatives as crop protection agents. By modifying its functional groups, scientists aim to create compounds that offer improved efficacy while minimizing environmental impact—a critical consideration in modern agriculture.

The analytical characterization of 1-chloro-3-(propan-2-yloxy)propan-2-one relies on established techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide definitive confirmation of its structure and purity, which are essential for downstream applications. High-performance liquid chromatography (HPLC) is often employed for purification purposes, ensuring that the compound meets the stringent requirements for laboratory-scale experiments.

As research progresses, computational methods are increasingly being integrated into the study of 1-chloro-3-(propan-2-yloxy)propan-2-one. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level, guiding the design of more effective derivatives. Such computational approaches not only save time but also provide insights that would be difficult to obtain through experimental alone—a testament to the interdisciplinary nature of modern chemical research.

The safety profile of 1-chloro-3-(propan-2-yloxy)propan-2-one is another critical consideration during its handling and application. While it is not classified as hazardous under standard conditions, appropriate precautions must be taken to prevent exposure during synthesis and use. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in a laboratory setting.

In conclusion,1-chloro-3-(propan-2-yloxy)propanone (CAS No. 63611–47––) stands out as a multifaceted molecule with broad utility across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic pathways and functionalization strategies, making it an indispensable tool for chemists exploring new frontiers in drug discovery and crop protection. As research continues to uncover new applications for this compound, 1-chloro 3 pro pan 22 y lox y pro pan 22 one will undoubtedly remain at forefront innovation within chemical science . p>